3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[1-(2-methoxyethyl)-1H-indol-4-yl]propanamide

• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[1-(2-methoxyethyl)indol-4-yl]propanamide
• InChI: InChI=1S/C19H23N3O3/c1-13-15(14(2)25-21-13)7-8-19(23)20-17-5-4-6-18-16(17)9-10-22(18)11-12-24-3/h4-6,9-10H,7-8,11-12H2,1-3H3,(H,20,23)
• InChI Key: SVOKTWZADCHVMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)NC2=C3C=CN(C3=CC=C2)CCOC

Description

This compound is a propanamide derivative featuring a 3,5-dimethyl-1,2-oxazole moiety linked to an N-substituted indole group. The compound’s estimated molecular formula is C₂₁H₂₄N₄O₃, with a molecular weight of approximately 388.45 g/mol (calculated based on structural analysis).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[1-(2-methoxyethyl)-1H-indol-4-yl]propanamide typically involves multi-step organic reactions. One common approach is to start with the preparation of the oxazole ring, followed by the introduction of the indole moiety. The final step involves the formation of the propanamide linkage.

Oxazole Ring Formation: The oxazole ring can be synthesized through the cyclization of appropriate precursors such as alkenyl imidates.

Indole Moiety Introduction: The indole moiety can be introduced via a coupling reaction with the oxazole intermediate.

Propanamide Linkage Formation: The final step involves the formation of the propanamide linkage through amidation reactions under suitable conditions.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the indole moiety.

Reduction: Reduction reactions can be performed on the oxazole ring.

Substitution: The compound can undergo substitution reactions, especially at the oxazole and indole rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Substitution reactions often involve halogenating agents and nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the indole moiety may yield indole-2-carboxylic acid derivatives, while reduction of the oxazole ring may produce dihydro-oxazole derivatives.

Scientific Research Applications

3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[1-(2-methoxyethyl)-1H-indol-4-yl]propanamide has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Organic Synthesis: It serves as a building block for the synthesis of more complex molecules.

Material Science: The compound is explored for its potential use in the development of novel materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[1-(2-methoxyethyl)-1H-indol-4-yl]propanamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain proteins or enzymes, modulating their activity and leading to the desired biological effects. For instance, it may inhibit the activity of specific kinases involved in cell signaling pathways, thereby exerting its therapeutic effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares the target compound with key analogs in terms of molecular features, biological activity, and applications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Features	Biological Activity/Application	Source/Reference
Target Compound : 3-(3,5-Dimethyl-1,2-oxazol-4-yl)-N-[1-(2-methoxyethyl)-1H-indol-4-yl]propanamide	C₂₁H₂₄N₄O₃	388.45 (estimated)	3,5-Dimethyloxazole; 1-(2-methoxyethyl)-indole-4-yl	Unknown (research candidate, structural analog)
WHO Compound () : (6S)-1-(3,4-Difluorophenyl)-6-[5-(3,5-dimethyloxazol-4-yl)-benzimidazolyl]piperidin-2-one	C₂₉H₂₉F₂N₅O₃	557.58	3,5-Dimethyloxazole; benzimidazole; piperidinone; difluorophenyl	p300/CBP inhibitor (anticancer)
BK64664 () : 3-(3,5-Dimethyloxazol-4-yl)-N-[4-(pyrimidinyloxy)cyclohexyl]propanamide	C₂₀H₂₈N₄O₃	372.46	3,5-Dimethyloxazole; pyrimidinyloxy-cyclohexyl	Unknown (structural data available)
A-836,339 () : N-[3-(2-Methoxyethyl)-4,5-dimethylthiazol-2-ylidene]-cyclopropanecarboxamide	C₁₄H₂₁N₃O₂S	295.40	2-Methoxyethyl-thiazole; tetramethylcyclopropane	Cannabinoid receptor agonist (research)
Propanil () : N-(3,4-Dichlorophenyl)propanamide	C₉H₉Cl₂NO	218.08	Dichlorophenyl; unmodified propanamide backbone	Herbicide (agrochemical)

Key Structural and Functional Differences

Oxazole vs. Benzimidazole/Thiazole: The target compound’s 3,5-dimethyloxazole group is shared with the WHO anticancer agent and BK64664 . Example: The WHO compound’s benzimidazole-piperidinone system enables histone acetyltransferase inhibition, while the target’s indole-methoxyethyl group may enhance blood-brain barrier penetration .

Substituent Impact on Bioactivity :

• The 2-methoxyethyl chain on the indole nitrogen (target compound) contrasts with the pyrimidinyloxy-cyclohexyl group in BK64664 . This substitution likely affects solubility and binding affinity.
• Propanil’s simple dichlorophenyl group highlights how minimal substituents can redirect activity from pharmaceuticals (e.g., anticancer) to agrochemicals (herbicides) .

Smaller analogs like A-836,339 (295.40 g/mol) may prioritize CNS penetration .

Research Findings and Implications

• Anticancer Potential: The WHO compound’s p300/CBP inhibition mechanism underscores the therapeutic relevance of oxazole-containing propanamides . Structural parallels suggest the target compound could modulate similar epigenetic targets.
• Agricultural vs. Pharmaceutical Applications : Propanil demonstrates how propanamide derivatives can serve divergent roles based on substituents. The target compound’s indole-oxazole scaffold aligns more with drug discovery than agrochemistry .
• Synthetic Feasibility : highlights the use of sodium triacetoxyborohydride and tetrahydrofuran in synthesizing oxazole-indole hybrids, suggesting viable routes for scaling production .